Cas no 496913-99-6 (2-(3-methylbutyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid)

• Product Name: 2-(3-methylbutyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid
• CAS No: 496913-99-6
• MF: C₁₄H₁₅NO₄
• MW: 261.273204088211
• MDL: MFCD03082031
• CID: 3083631
• PubChem ID: 755790
• Update Time: 2025-06-08

2-(3-methylbutyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methyl-butyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid
• 2-(3-methylbutyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid
• 496913-99-6
• MFCD03082031
• F0921-4301
• BBL012180
• AKOS000274347
• STK224283
• CS-0307687
• 2-isopentyl-1,3-dioxo-5-isoindolinecarboxylic acid
• AN-979/40826988
• 2-isopentyl-1,3-dioxoisoindoline-5-carboxylic acid
• 2-(3-methylbutyl)-1,3-dioxoisoindoline-5-carboxylic acid
• EN300-04963
• VS-03224
• 2-(3-methylbutyl)-1,3-dioxoisoindole-5-carboxylic acid
• AC6226
• 2-(3-methylbutyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylicacid
• Z56886601
• SY132466
• WUA91399

• MDL： MFCD03082031
• Inchi： 1S/C14H15NO4/c1-8(2)5-6-15-12(16)10-4-3-9(14(18)19)7-11(10)13(15)17/h3-4,7-8H,5-6H2,1-2H3,(H,18,19)
• InChI Key： AKPWVBSRTUIHPT-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C(=O)O)C=CC=2C(N1CCC(C)C)=O

Computed Properties

• Exact Mass: 261.10010796g/mol
• Monoisotopic Mass: 261.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 74.7Ų

Additional information on 2-(3-methylbutyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid

Comprehensive Overview of 2-(3-methylbutyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid (CAS No. 496913-99-6)

2-(3-methylbutyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid (CAS No. 496913-99-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound belongs to the class of isoindole derivatives, which are known for their versatility in drug development and material science. The presence of both a carboxylic acid group and a 3-methylbutyl side chain enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

In recent years, the demand for high-purity organic intermediates like 2-(3-methylbutyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid has surged, driven by advancements in drug discovery and biotechnology. Researchers are particularly interested in its potential role as a building block for small-molecule inhibitors and protease-targeting therapies. The compound's CAS No. 496913-99-6 is frequently searched in academic databases and patent filings, reflecting its growing importance in the field.

One of the key features of this compound is its isoindole-1,3-dione core, which is structurally similar to phthalimide derivatives. This similarity has led to investigations into its potential anti-inflammatory and antioxidant properties. Additionally, the carboxylic acid moiety allows for further functionalization, enabling the synthesis of more complex molecules. Such characteristics make it a promising candidate for personalized medicine and targeted drug delivery systems.

The synthesis of 2-(3-methylbutyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid typically involves multi-step organic reactions, including condensation and cyclization processes. Researchers emphasize the importance of optimizing reaction conditions to achieve high yields and purity. Given the compound's relevance to green chemistry, efforts are underway to develop environmentally friendly synthesis routes that minimize waste and energy consumption.

From an industrial perspective, the compound's scalability and stability are critical factors. Manufacturers are investing in advanced analytical techniques, such as HPLC and NMR spectroscopy, to ensure consistent quality. The growing trend of outsourcing chemical synthesis has also increased the demand for reliable suppliers of CAS No. 496913-99-6, particularly in regions with robust pharmaceutical infrastructure.

In the context of intellectual property, several patents have been filed for derivatives of 2-(3-methylbutyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid, highlighting its commercial potential. The compound's applications extend beyond pharmaceuticals, with emerging uses in agrochemicals and functional materials. For instance, its incorporation into polymeric matrices has shown promise in enhancing material properties like thermal stability and mechanical strength.

As the scientific community continues to explore the capabilities of isoindole-based compounds, 2-(3-methylbutyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid remains a focal point of innovation. Its compatibility with high-throughput screening and combinatorial chemistry further underscores its utility in modern research. For those seeking detailed technical data or custom synthesis options, consulting specialized chemical databases and industry reports is highly recommended.

In summary, 2-(3-methylbutyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxylic acid (CAS No. 496913-99-6) represents a versatile and valuable compound with broad applications in life sciences and material engineering. Its unique structure and functional groups make it a key player in the development of next-generation therapeutics and advanced materials. As research progresses, this compound is likely to play an even more significant role in addressing contemporary challenges in healthcare and sustainable technology.